Cas no 2198691-33-5 (2-{[1-(Cyclohex-3-ene-1-carbonyl)piperidin-4-yl]methoxy}-6-(trifluoromethyl)pyridine)

• Product Name: 2-{[1-(Cyclohex-3-ene-1-carbonyl)piperidin-4-yl]methoxy}-6-(trifluoromethyl)pyridine
• CAS No: 2198691-33-5
• MF: C₁₉H₂₃F₃N₂O₂
• MW: 368.393335580826
• CID: 5466417
• Update Time: 2025-11-01

2-{[1-(Cyclohex-3-ene-1-carbonyl)piperidin-4-yl]methoxy}-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]methoxy}-6-(trifluoromethyl)pyridine
• cyclohex-3-en-1-yl-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone
• 2-{[1-(Cyclohex-3-ene-1-carbonyl)piperidin-4-yl]methoxy}-6-(trifluoromethyl)pyridine

• Inchi： 1S/C19H23F3N2O2/c20-19(21,22)16-7-4-8-17(23-16)26-13-14-9-11-24(12-10-14)18(25)15-5-2-1-3-6-15/h1-2,4,7-8,14-15H,3,5-6,9-13H2
• InChI Key： CWYOOAIVKLLIND-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)OCC1CCN(C(C2CC=CCC2)=O)CC1)(F)F

Computed Properties

• Exact Mass: 368.17116247 g/mol
• Monoisotopic Mass: 368.17116247 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 368.4
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4

Additional information on 2-{[1-(Cyclohex-3-ene-1-carbonyl)piperidin-4-yl]methoxy}-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-{[1-(Cyclohex-3-ene-1-carbonyl)piperidin-4-yl]methoxy}-6-(trifluoromethyl)pyridine (CAS No. 2198691-33-5)

The compound 2-{[1-(Cyclohex-3-ene-1-carbonyl)piperidin-4-yl]methoxy}-6-(trifluoromethyl)pyridine (CAS No. 2198691-33-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a piperidine core, a cyclohexene carbonyl moiety, and a trifluoromethylpyridine group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug discovery. The presence of the trifluoromethyl group in this compound aligns with current trends in medicinal chemistry, where fluorinated molecules are increasingly explored for their improved pharmacokinetic properties. This compound’s CAS No. 2198691-33-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The cyclohex-3-ene-1-carbonyl segment of the molecule introduces a degree of conformational flexibility, which is advantageous for optimizing binding interactions with target proteins. This feature is particularly valuable in the design of small-molecule inhibitors, a hot topic in oncology and neurology research. Additionally, the piperidin-4-ylmethoxy linker provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

From a synthetic chemistry perspective, the preparation of 2-{[1-(Cyclohex-3-ene-1-carbonyl)piperidin-4-yl]methoxy}-6-(trifluoromethyl)pyridine involves multi-step organic transformations, including amide coupling and etherification reactions. These processes are often optimized for yield and purity, as highlighted in recent patent literature. The compound’s CAS registry number serves as a key identifier for researchers seeking detailed synthetic protocols or analytical data.

Beyond its pharmaceutical potential, this compound has also piqued interest in agrochemical innovation. The trifluoromethylpyridine moiety is a common motif in modern pesticides and herbicides, owing to its ability to enhance bioactivity and environmental stability. As sustainability becomes a focal point in agrochemical development, compounds like CAS No. 2198691-33-5 are being evaluated for their efficacy and eco-friendly profiles.

In the context of drug delivery systems, the lipophilic nature of this molecule makes it a candidate for formulation studies, particularly in nanoparticle-based therapies. Researchers are investigating its compatibility with various drug carriers to improve bioavailability and targeted delivery. This aligns with the growing emphasis on precision medicine, where customized therapeutic approaches are paramount.

Analytical characterization of 2-{[1-(Cyclohex-3-ene-1-carbonyl)piperidin-4-yl]methoxy}-6-(trifluoromethyl)pyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for preclinical and clinical studies. The CAS No. 2198691-33-5 is often cross-referenced in analytical reports to maintain traceability and reproducibility.

As the scientific community continues to explore structure-activity relationships (SAR), derivatives of this compound are being synthesized to elucidate its pharmacological potential. The integration of computational modeling and high-throughput screening has accelerated this process, enabling rapid identification of lead compounds. This iterative approach is central to modern drug discovery pipelines.

In summary, 2-{[1-(Cyclohex-3-ene-1-carbonyl)piperidin-4-yl]methoxy}-6-(trifluoromethyl)pyridine (CAS No. 2198691-33-5) represents a versatile and innovative chemical entity with broad applicability in life sciences. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas such as medicinal chemistry, agrochemical development, and drug formulation. As industry and academia collaborate to unlock its full potential, this compound is poised to play a pivotal role in addressing contemporary challenges in health and agriculture.